Cas no 946284-41-9 (4-methoxy-2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 946284-41-9
• MF: C₂₀H₂₆N₂O₅S₂
• MW: 438.560842990875
• CID: 5516189
• Update Time: 2025-06-23

4-methoxy-2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methoxy-2-methyl-N-[1,2,3,4-tetrahydro-1-(propylsulfonyl)-6-quinolinyl]-
• 4-methoxy-2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

• Inchi： 1S/C20H26N2O5S2/c1-4-12-28(23,24)22-11-5-6-16-14-17(7-9-19(16)22)21-29(25,26)20-10-8-18(27-3)13-15(20)2/h7-10,13-14,21H,4-6,11-12H2,1-3H3
• InChI Key： BVCADVPIDASPPU-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(CCC)(=O)=O)(=O)=O)=CC=C(OC)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-methoxy-2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Professional Introduction to 4-Methoxy-2-Methyl-N-1-(Propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 946284-41-9)

The compound 4-methoxy-2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide, identified by its CAS number 946284-41-9, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure has garnered attention due to its potential applications in the development of novel therapeutic agents. The synthesis and characterization of this compound have been the subject of extensive research, leveraging cutting-edge methodologies to explore its pharmacological properties.

At the core of this compound's structure lies a tetrahydroquinoline scaffold, which is a well-documented motif in drug discovery. The presence of a benzenesulfonamide moiety further enhances its pharmacological relevance. This particular configuration has been investigated for its ability to interact with biological targets, particularly enzymes and receptors involved in various disease pathways. The N-(propane-1-sulfonyl) group introduces a unique sulfonamide functionality, which is known to modulate the solubility and bioavailability of molecules, making it an attractive feature for medicinal chemists.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in the treatment of neurological disorders. The benzene ring substituents, including the methoxy and methyl groups, play a crucial role in determining the compound's binding affinity and selectivity. The sulfonamide group at the 1-position further contributes to its interaction with biological targets by forming hydrogen bonds and ionic interactions. These features make 4-methoxy-2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide a promising candidate for further investigation.

In vitro studies have demonstrated that this compound exhibits significant activity against various enzymatic targets. Its ability to inhibit key enzymes involved in inflammation and pain signaling has been particularly noteworthy. The sulfonamide moiety has been shown to enhance binding interactions with these enzymes, leading to potent inhibitory effects. Additionally, the tetrahydroquinoline core has been found to stabilize the active conformation of these enzymes, further contributing to its therapeutic potential.

The synthesis of 4-methoxy-2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of chiral auxiliaries and asymmetric catalysis has allowed for the efficient construction of the complex tetrahydroquinoline scaffold. These methodologies are essential for producing enantiomerically pure compounds, which are often required for optimal pharmacological activity.

Evaluation of the compound's pharmacokinetic properties has revealed favorable solubility and metabolic stability. These characteristics are critical for ensuring effective drug delivery and minimizing side effects. Preclinical studies have shown that 4-methoxy-2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide exhibits good oral bioavailability and prolonged half-life in animal models. This suggests that it may be a viable candidate for clinical development.

The potential therapeutic applications of this compound are vast. Initial research indicates that it may be effective in treating conditions such as chronic pain syndromes and inflammatory diseases. Its ability to modulate key biological pathways makes it a versatile tool for drug discovery. Further studies are ongoing to explore its efficacy in treating other conditions as well.

The development of novel sulfonamides continues to be a focal point in medicinal chemistry due to their broad range of biological activities. The unique structure of 4-methoxy-2-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yibenzenesulfonamide positions it as a valuable asset in this ongoing effort. By leveraging modern synthetic techniques and computational methods, researchers are able to design and optimize molecules with enhanced pharmacological properties.

In conclusion, 4-methoxy-2-methyl-N-1-(propane-l-sulfonyl)-1 , 2 , 3 , 4 - tetrahy droquinolin -6 - ylb enz ene - l - sul fon am ide (CAS No . 946284 -41 -9) is a promising compound with significant therapeutic potential . Its intricate molecular structure , characterized by a tetrahydroquinoline scaffold and sulfonamide functionality , makes it an attractive candidate for further investigation . Ongoing research aims to elucidate its mechanism of action and evaluate its efficacy in treating various diseases . The advancements in synthetic chemistry and pharmacological evaluation continue to pave the way for innovative drug development .